Cas no 1804102-35-9 (5,6-Diiodo-1H-benzimidazole-2-carboxylic acid)

• Product Name: 5,6-Diiodo-1H-benzimidazole-2-carboxylic acid
• CAS No: 1804102-35-9
• MF: C₈H₄I₂N₂O₂
• MW: 413.938506126404
• CID: 4824036
• Update Time: 2023-08-19

5,6-Diiodo-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Diiodo-1H-benzimidazole-2-carboxylic acid

• Inchi： 1S/C8H4I2N2O2/c9-3-1-5-6(2-4(3)10)12-7(11-5)8(13)14/h1-2H,(H,11,12)(H,13,14)
• InChI Key： GQVZJYJWTOWBJV-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)NC(C(=O)O)=N2)I

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.6
• Topological Polar Surface Area: 66